Cas no 144888-69-7 (ethyl 3-azido-2-hydroxypropanoate)

• Product Name: ethyl 3-azido-2-hydroxypropanoate
• CAS No: 144888-69-7
• MF: C₅H₉N₃O₃
• MW: 159.143260717392
• MDL: MFCD09840564
• CID: 2777834
• PubChem ID: 10888191
• Update Time: 2025-07-23

ethyl 3-azido-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-azido-2-hydroxypropanoate

• MDL： MFCD09840564
• Inchi： 1S/C5H9N3O3/c1-2-11-5(10)4(9)3-7-8-6/h4,9H,2-3H2,1H3
• InChI Key： JWDVPDQIXXHLCY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN=[N+]=[N-])O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Azo imides

Additional information on ethyl 3-azido-2-hydroxypropanoate

Introduction to Ethyl 3-azido-2-hydroxypropanoate (CAS No. 144888-69-7)

Ethyl 3-azido-2-hydroxypropanoate, with the chemical formula C₅H₈N₃O₃, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 144888-69-7, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural features, particularly the presence of an azido group and a hydroxyl moiety, make it a versatile building block for drug development and molecular biology applications.

The utility of ethyl 3-azido-2-hydroxypropanoate stems from its ability to participate in diverse chemical reactions, including nucleophilic substitution and condensation reactions. These properties are particularly valuable in the synthesis of complex molecules such as peptidomimetics and heterocyclic compounds. Recent advancements in synthetic chemistry have demonstrated its role in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In the realm of pharmaceutical research, ethyl 3-azido-2-hydroxypropanoate has been employed in the synthesis of prodrugs designed to enhance bioavailability and targeted delivery. The azido group, for instance, can be selectively converted into other functional groups such as amines or carboxylic acids, allowing for fine-tuning of drug properties. This adaptability has made it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

Moreover, ethyl 3-azido-2-hydroxypropanoate has found applications in the field of biomaterials and biodegradable polymers. Its incorporation into polymer backbones can lead to materials with enhanced biocompatibility and degradation profiles, which are essential for medical implants and drug delivery systems. The hydroxyl group in its structure facilitates hydrogen bonding interactions, contributing to the formation of stable yet flexible polymer networks.

Recent studies have also highlighted the potential of ethyl 3-azido-2-hydroxypropanoate in the development of enzyme inhibitors. The azido group can serve as a reactive handle for covalent binding to target enzymes, enabling the design of highly specific inhibitors. This approach has been particularly effective in targeting enzymes involved in metabolic pathways relevant to neurological disorders and cardiovascular diseases. The compound's ability to modulate enzyme activity with high precision makes it a valuable tool in drug discovery efforts.

The synthesis of ethyl 3-azido-2-hydroxypropanoate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and photoredox catalysis, have been employed to improve yield and selectivity. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles.

In conclusion, ethyl 3-azido-2-hydroxypropanoate (CAS No. 144888-69-7) is a multifunctional compound with broad applications in pharmaceuticals, biomaterials, and biodegradable polymers. Its unique structural features enable diverse chemical transformations, making it an indispensable intermediate in modern drug development. As research continues to uncover new applications for this compound, its significance in advancing therapeutic solutions is expected to grow further.